3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate

• IUPAC Name: 3-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]propyl (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C19H18N2O4S/c22-18(12-11-15-7-2-1-3-8-15)25-14-6-13-20-19-16-9-4-5-10-17(16)26(23,24)21-19/h1-5,7-12H,6,13-14H2,(H,20,21)/b12-11+
• InChI Key: CWLZOJQOFHIJPA-VAWYXSNFSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)OCCCN=C2C3=CC=CC=C3S(=O)(=O)N2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)OCCCN=C2C3=CC=CC=C3S(=O)(=O)N2
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol

Description

3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate, also known as DBPA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DBPA is a member of the benzisothiazolone family of compounds and is a derivative of 3-phenylacrylic acid.

Mechanism of Action

The mechanism of action of 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate involves its ability to selectively bind to certain proteins and enzymes. 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate has been shown to bind to the active site of certain enzymes, inhibiting their activity and preventing them from carrying out their normal functions. This inhibition of enzyme activity can have a range of effects depending on the specific enzyme targeted by 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate are still being studied, but it has been shown to have a range of effects on various biological systems. 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation, making it a potential candidate for the development of new cancer therapies. 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate in lab experiments is its ability to selectively bind to certain proteins and enzymes, allowing for the targeted inhibition of specific biological pathways. However, one limitation of using 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate in lab experiments is its potential toxicity, as it has been shown to have cytotoxic effects at high concentrations.

Future Directions

There are several future directions for the study of 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate. One area of research is the development of new drugs for the treatment of cancer, using 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate as a starting point for drug discovery. Another area of research is the study of 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate's potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate's mechanism of action and its potential toxicity, in order to develop safe and effective therapeutic agents based on this compound.

Scientific Research Applications

3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate has been shown to have potential applications in scientific research due to its ability to selectively bind to certain proteins and enzymes. One area of research where 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate has shown promise is in the development of new drugs for the treatment of cancer. 3-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]propyl 3-phenylacrylate has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation, making it a potential candidate for the development of new cancer therapies.